Cas no 1804868-77-6 (Ethyl 5-(difluoromethyl)-4-methoxy-2-nitropyridine-3-acetate)

• Product Name: Ethyl 5-(difluoromethyl)-4-methoxy-2-nitropyridine-3-acetate
• CAS No: 1804868-77-6
• MF: C₁₁H₁₂F₂N₂O₅
• MW: 290.220190048218
• CID: 4896633
• Update Time: 2025-05-25

Ethyl 5-(difluoromethyl)-4-methoxy-2-nitropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-4-methoxy-2-nitropyridine-3-acetate

• Inchi： 1S/C11H12F2N2O5/c1-3-20-8(16)4-6-9(19-2)7(10(12)13)5-14-11(6)15(17)18/h5,10H,3-4H2,1-2H3
• InChI Key： SRSGFUIGYCRFGH-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(CC(=O)OCC)=C1OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 350
• XLogP3: 1.8
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 5-(difluoromethyl)-4-methoxy-2-nitropyridine-3-acetate

Recent Advances in the Study of Ethyl 5-(difluoromethyl)-4-methoxy-2-nitropyridine-3-acetate (CAS: 1804868-77-6)

Ethyl 5-(difluoromethyl)-4-methoxy-2-nitropyridine-3-acetate (CAS: 1804868-77-6) is a novel pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, making it a promising candidate for drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in the context of modern pharmaceutical research.

The synthesis of Ethyl 5-(difluoromethyl)-4-methoxy-2-nitropyridine-3-acetate involves a multi-step process that includes the introduction of difluoromethyl and methoxy groups onto the pyridine ring, followed by nitration and esterification. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more detailed pharmacological evaluations. Researchers have employed techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) to confirm the structure and purity of the synthesized product.

In terms of biological activity, preliminary studies have demonstrated that Ethyl 5-(difluoromethyl)-4-methoxy-2-nitropyridine-3-acetate exhibits potent inhibitory effects against certain enzymes and receptors implicated in inflammatory and neoplastic diseases. For instance, it has shown promising activity as a modulator of kinase signaling pathways, which are critical in the regulation of cell proliferation and survival. These findings suggest that the compound could serve as a lead structure for the development of new kinase inhibitors with potential applications in oncology and immunology.

Further investigations into the mechanism of action of Ethyl 5-(difluoromethyl)-4-methoxy-2-nitropyridine-3-acetate have revealed its ability to interact with specific protein targets, leading to the disruption of key cellular processes. Molecular docking studies have provided insights into the binding modes of the compound, highlighting the importance of the difluoromethyl and nitro groups in mediating these interactions. These computational analyses have been complemented by in vitro assays, which have confirmed the compound's efficacy in inhibiting target proteins at nanomolar concentrations.

Despite these promising results, challenges remain in the development of Ethyl 5-(difluoromethyl)-4-methoxy-2-nitropyridine-3-acetate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and preclinical testing. Current research efforts are focused on modifying the compound's structure to enhance its pharmacokinetic properties while maintaining its biological activity. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Ethyl 5-(difluoromethyl)-4-methoxy-2-nitropyridine-3-acetate (CAS: 1804868-77-6) represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and demonstrated biological activity make it a valuable subject of ongoing research in the field of chemical biology and medicinal chemistry. Future studies will likely focus on elucidating its full therapeutic potential and addressing the challenges associated with its development. This research brief underscores the importance of continued investigation into this compound and its derivatives, which may ultimately contribute to the discovery of new drugs for treating a range of human diseases.